Cas no 2731009-12-2 (3-Ethoxy-3-ethynyloxolane)

• Product Name: 3-Ethoxy-3-ethynyloxolane
• CAS No: 2731009-12-2
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 6274574
• PubChem ID: 165589793
• Update Time: 2025-05-27

3-Ethoxy-3-ethynyloxolane Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-3-ethynyloxolane
• EN300-37084929
• 3-Ethoxy-3-ethynyltetrahydrofuran
• 2731009-12-2
• 3-Ethoxy-3-ethynyloxolane

• Inchi： 1S/C8H12O2/c1-3-8(10-4-2)5-6-9-7-8/h1H,4-7H2,2H3
• InChI Key： SGRLDQMYEFLEHX-UHFFFAOYSA-N
• SMILES： O1CCC(C#C)(C1)OCC

Computed Properties

• Exact Mass: 140.083729621g/mol
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 18.5Ų

Additional information on 3-Ethoxy-3-ethynyloxolane

Exploring the Versatile Applications and Properties of 3-Ethoxy-3-ethynyloxolane (CAS No. 2731009-12-2)

In the realm of specialty chemicals, 3-Ethoxy-3-ethynyloxolane (CAS No. 2731009-12-2) has emerged as a compound of significant interest due to its unique molecular structure and broad applicability. This oxolane derivative, characterized by its ethoxy and ethynyl functional groups, is increasingly being explored for its potential in pharmaceuticals, agrochemicals, and advanced material synthesis. Researchers and industry professionals are particularly drawn to its reactivity, which enables the creation of complex molecular architectures.

The compound's CAS number 2731009-12-2 serves as a critical identifier in global chemical databases, ensuring precise tracking and regulatory compliance. As sustainability and green chemistry gain traction, 3-Ethoxy-3-ethynyloxolane is being investigated for its role in eco-friendly synthesis routes. Its ability to participate in click chemistry reactions—a hot topic in drug discovery—makes it invaluable for constructing bioconjugates and polymer networks. This aligns with the growing demand for efficient synthetic methodologies in biotech and material science.

From a commercial perspective, 3-Ethoxy-3-ethynyloxolane addresses key industry challenges such as molecular diversity and scalable production. Its ethynyl group facilitates Sonogashira couplings, a reaction frequently searched by organic chemists, while the oxolane ring enhances solubility—a property highly sought after in formulation science. Recent patents highlight its utility in OLED materials, resonating with the surge in interest around flexible electronics and energy-efficient displays.

Analytical studies of CAS 2731009-12-2 reveal excellent thermal stability, making it suitable for high-temperature applications. This characteristic, combined with its low toxicity profile (as per available data), positions it as a safer alternative to traditional reagents. Laboratories focusing on catalysis or ligand design often inquire about its handling protocols, reflecting its niche yet expanding role in R&D workflows.

The compound's nomenclature—3-Ethoxy-3-ethynyloxolane—follows IUPAC conventions, but users frequently search for variants like "ethoxy ethynyl oxolane synthesis" or "oxolane derivative uses", indicating diverse research angles. Its compatibility with microwave-assisted synthesis (a trending technique) further boosts its appeal. As industries prioritize atom economy and waste reduction, this compound's efficient reaction pathways offer tangible advantages.

In material science, 2731009-12-2 contributes to developing self-healing polymers—a topic dominating academic forums. Its bifunctional nature allows simultaneous modification of mechanical properties and chemical responsiveness. Meanwhile, computational chemists model its interactions to optimize molecular docking processes, addressing FAQs about structure-activity relationships in drug design.

Quality control protocols for 3-Ethoxy-3-ethynyloxolane emphasize HPLC purity thresholds (>98%), meeting stringent pharmaceutical standards. Suppliers increasingly highlight batch-to-batch consistency—a major purchaser concern—while MSDS documentation ensures safe logistics. The compound's shelf-life under nitrogen atmosphere is another frequently queried aspect, underscoring practical handling considerations.

Future prospects for CAS No. 2731009-12-2 include explorations in bioorthogonal chemistry and smart coatings. With the rise of personalized medicine, its role in prodrug activation systems is being scrutinized. As innovation hubs invest in high-throughput screening, this compound's modularity positions it as a versatile building block for tomorrow's breakthroughs.